Cas no 2568-33-4 (2,4-dihydroxy-2-methylbutane)

• Product Name: 2,4-dihydroxy-2-methylbutane
• CAS No: 2568-33-4
• MF: C₅H₁₂O₂
• MW: 104.147582054138
• MDL: MFCD00059655
• CID: 258416
• PubChem ID: 247470
• Update Time: 2025-10-23

2,4-dihydroxy-2-methylbutane Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediol,3-methyl-
• 3-hydroxy-3-methylbutanol
• 3-METHYL-1,3-BUTANEDIOL
• 3-methylbutane-1,3-diol
• (±)-2-Methyl-1-butanol
• (S)-2-isobutyl-4,4-dimethyl-1,3-dioxane
• 1,3-Butanediol,3-methyl
• 2-Methyl-2,4-butanediol
• 3-methyl-butane-1,3-diol
• UNII-19NOL5474Q
• 1,1-Dimethyl-1,3-propanediol
• Isopentyl diol
• Isoprene glycol
• NSC 62084
• 2,4-dihydroxy-2-methylbutane
• NSC-62084
• InChI=1/C5H12O2/c1-5(2,7)3-4-6/h6-7H,3-4H2,1-2H3
• 2-methyl-butane-2,4-diol
• 3-methyl-1,3-butandiol
• NS00002870
• SCHEMBL45262
• EN300-94631
• 3-Methyl-1,3-butantediol
• 2568-33-4
• E78167
• Isopentyldiol
• NSC62084
• MFCD00059655
• SY052398
• J-016104
• XPFCZYUVICHKDS-UHFFFAOYSA-
• AKOS015841433
• 3-methylbutan-1,3-diol
• 1,3-Butanediol, 3-methyl-
• M0818
• 3-Methyl-1,3-butanediol, >=97.0% (GC)
• DS-11323
• F0001-2530
• 3-methyl-1,3-butane diol
• CS-W016637
• Q27252123
• 19NOL5474Q
• DTXSID7075395

• MDL： MFCD00059655
• Inchi： 1S/C5H12O2/c1-5(2,7)3-4-6/h6-7H,3-4H2,1-2H3
• InChI Key： XPFCZYUVICHKDS-UHFFFAOYSA-N
• SMILES： CC(CCO)(O)C

Computed Properties

• Exact Mass: 104.08400
• Monoisotopic Mass: 104.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 50
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.976 g/mL at 20 °C(lit.)
• Melting Point: 50.86°C (estimate)
• Boiling Point: 203°C
• Flash Point: Fahrenheit: 221 ° f
  Celsius: 105 ° c
  
• Refractive Index: n20/D 1.442
• Solubility: Soluble (122 g/l) (25 º C),
• PSA: 40.46000
• LogP: 0.13970
• Solubility: Not available

2,4-dihydroxy-2-methylbutane Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,4-dihydroxy-2-methylbutane

Research Brief on 2,4-Dihydroxy-2-methylbutane (CAS: 2568-33-4) in Chemical Biology and Pharmaceutical Applications

2,4-Dihydroxy-2-methylbutane (CAS: 2568-33-4) is a branched-chain diol that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug synthesis and biomolecular interactions. This compound, characterized by its two hydroxyl groups and a methyl branch, serves as a versatile intermediate in organic synthesis and has been explored for its role in modulating biological pathways. Recent studies have highlighted its significance in the development of novel therapeutic agents and as a scaffold for bioactive molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2,4-dihydroxy-2-methylbutane as a precursor for synthesizing inhibitors targeting enzymes involved in inflammatory pathways. The study demonstrated that derivatives of this compound exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), with IC50 values in the nanomolar range. The researchers employed molecular docking and kinetic assays to elucidate the binding mechanisms, revealing that the hydroxyl groups of 2,4-dihydroxy-2-methylbutane play a critical role in hydrogen bonding with key residues in the enzyme's active site.

Another notable application of 2,4-dihydroxy-2-methylbutane was reported in a 2024 ACS Chemical Biology article, where it was utilized as a chiral building block for the asymmetric synthesis of antiviral nucleoside analogs. The study emphasized the compound's ability to impart stereochemical control during synthesis, leading to higher yields and enantiomeric purity of the target molecules. This advancement is particularly relevant for the development of next-generation antiviral drugs, where chirality often dictates pharmacological activity.

Beyond its role in drug synthesis, 2,4-dihydroxy-2-methylbutane has also been explored in bioconjugation strategies. A recent Bioconjugate Chemistry publication (2024) detailed its use as a linker for attaching fluorescent probes to monoclonal antibodies. The diol's stability under physiological conditions and its compatibility with click chemistry reactions make it an attractive candidate for designing diagnostic tools and targeted therapies. The study reported a 30% increase in labeling efficiency compared to traditional linkers, underscoring its potential in precision medicine.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2,4-dihydroxy-2-methylbutane-derived compounds. A 2023 review in Drug Discovery Today highlighted the need for further structural modifications to improve metabolic stability and bioavailability. Computational modeling and high-throughput screening are currently being employed to address these limitations, with several candidates already entering preclinical evaluation.

In conclusion, 2,4-dihydroxy-2-methylbutane (CAS: 2568-33-4) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from enzyme inhibition to bioconjugation, with ongoing studies continually expanding its utility. As synthetic methodologies advance and mechanistic insights deepen, this compound is poised to play an increasingly prominent role in the development of innovative therapeutics and diagnostic agents.